5-(Trifluoromethyl)-1H-benzo[D]imidazole-2-carboxylic acid

• IUPAC Name: 6-(trifluoromethyl)-1H-benzimidazole-2-carboxylic acid
• InChI: InChI=1S/C9H5F3N2O2/c10-9(11,12)4-1-2-5-6(3-4)14-7(13-5)8(15)16/h1-3H,(H,13,14)(H,15,16)
• InChI Key: CNQZCURJVWLZKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)NC(=N2)C(=O)O
• Molecular Formula: C9H5F3N2O2
• DSSTOX Substance ID: DTXSID90469925
• Molecular Weight: 230.14 g/mol
• CAS RN: 2107-39-3

Description

5-(Trifluoromethyl)-1H-benzo[D]imidazole-2-carboxylic acid, or 5-TFCA, is an important organic compound that is widely used in the synthesis of various pharmaceuticals, agrochemicals, and other materials. It is an important intermediate in the synthesis of several compounds, including benzimidazoles, triazoles, and pyridines. 5-TFCA has been widely studied due to its potential applications in industrial and scientific research.

Scientific Research Applications

Imidazoles and benzimidazoles are privileged scaffolds that are present in many biologically active molecules, natural products, pharmaceuticals, and agrochemicals. They are key components to functional molecules that are used in a variety of everyday applications.

• Pharmaceuticals : Imidazole-based compounds are used in a variety of pharmaceutical applications. For example, the imidazole-containing essential amino acid histidine is the precursor of histamine, which plays critical roles in many physiological functions.
• Agrochemicals : Imidazole and benzimidazole cores are found in a number of agrochemicals.
• Catalysis : Imidazole-based ligands and N-heterocyclic carbenes have shown remarkable catalytic effects on many organic reactions.
• Material Science : Fluoroalkyl-derivatized imidazolium-based ionic liquids are becoming increasingly important in the material science area.
• Battery Technology : 2-trifluoromethyl-4,5-dicyanoimidazole lithium salt (LiTDI) shows promising results in rechargeable lithium battery technology.

• Pharmaceuticals : Trifluoromethyl group-containing drugs have been approved by the FDA for various diseases and disorders. The trifluoromethyl group is one of the pharmacophores in these drugs.

• Bioisosteres in Medicinal Chemistry : Carboxylic acid bioisosteres, which could potentially include “5-(Trifluoromethyl)-1H-benzo[D]imidazole-2-carboxylic acid”, are used in medicinal chemistry for lead optimization. This process involves fine-tuning lead compounds from biologically active hits to suitable drug candidates for clinical trials.

• Indole Derivatives : Although not directly related to “5-(Trifluoromethyl)-1H-benzo[D]imidazole-2-carboxylic acid”, indole derivatives, which share a similar core structure, possess various biological activities. These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

• FDA-Approved Trifluoromethyl Group-Containing Drugs : Trifluoromethyl group-containing drugs have been approved by the FDA for various diseases and disorders. The trifluoromethyl group is one of the pharmacophores in these drugs.

• Synthesis and Properties of Carboxylic Acid Bioisosteres : Carboxylic Acid Bioisosteres in Medicinal Chemistry involves the synthesis and properties of carboxylic acid bioisosteres. These bioisosteres can improve drug-like properties of a lead compound.

• Indole Derivatives : Although not directly related to “5-(Trifluoromethyl)-1H-benzo[D]imidazole-2-carboxylic acid”, indole derivatives, which share a similar core structure, possess various biological activities. These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.